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Compound of Interest

Compound Name: Diphenylamine hydrochloride

Cat. No.: B1329329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety precautions required for the

handling of diphenylamine in a laboratory setting. Adherence to these protocols is essential to

mitigate risks and ensure a safe working environment. Diphenylamine, while a valuable reagent

in various applications including antioxidant formulations, dye manufacturing, and as a

stabilizer for explosives, presents significant health and environmental hazards.[1][2][3]

Hazard Identification and Toxicity
Diphenylamine is classified as a hazardous substance and poses multiple risks upon exposure.

It is toxic if swallowed, inhaled, or comes into contact with skin.[4][5][6][7][8][9] Prolonged or

repeated exposure may lead to significant organ damage, particularly affecting the liver,

kidneys, and bladder.[1][4][10] It is also a skin and eye irritant.[1] Furthermore, diphenylamine

is very toxic to aquatic life with long-lasting effects.[4][6][7]

Health Effects Summary
Acute Effects: Inhalation, ingestion, or skin absorption can lead to irritation of mucous

membranes, cyanosis (a bluish discoloration of the skin), respiratory depression, and

methemoglobinemia.[11]

Chronic Effects: Long-term exposure may result in damage to the kidneys (polycystic

kidneys), liver, and bladder.[1][12] There are concerns that it may be a possible mutagen and
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teratogen.[11]

Carcinogenicity: The carcinogenic potential of diphenylamine is not fully established and

requires further testing.[1][5]

Quantitative Data
For a clear understanding of its physical and toxicological properties, the following data has

been summarized.

Physical and Chemical Properties
Property Value Source

Molecular Formula C₁₂H₁₁N [5][12][13]

Molecular Weight 169.2 g/mol [12][13][14][15]

Appearance
Colorless to beige/tan

crystalline solid
[1][12][14]

Odor Pleasant, floral [12][14]

Melting Point 53-54°C (127-129°F) [11][12][14][16]

Boiling Point 302°C (576°F) [11][12][14][16]

Flash Point 153°C (307°F) [11][12][14][16]

Autoignition Temperature 634°C (1173°F) [11][12]

Vapor Pressure 1 mmHg @ 108.3°C (227°F) [12][14][16]

Vapor Density 5.82 (Air = 1) [12][15][16]

Specific Gravity 1.16 [12][14][15]

Water Solubility Insoluble (0.03%) [10][11][14]

Exposure Limits and Toxicity Data
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Parameter Value Source

NIOSH REL (TWA) 10 mg/m³ (10-hour workshift) [1][14]

ACGIH TLV (TWA) 10 mg/m³ (8-hour workshift) [1][17]

Oral LD50 (Rat) 1120 mg/kg [11][17]

ATE (Oral) 100 mg/kg [13]

ATE (Dermal) 300 mg/kg [13]

ATE (Inhalation, dust/mist) >0.5 mg/l/4h [13]

LC50 (Fathead Minnow, 96h) 3.79 mg/l [7]

EC50 (Daphnia magna, 48h) 0.27 - 0.36 mg/l [7]

TWA: Time-Weighted Average; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; LD50: Lethal Dose, 50%; ATE: Acute Toxicity Estimate; LC50: Lethal Concentration,

50%; EC50: Effective Concentration, 50%.

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to ensure laboratory safety.

Engineering Controls
The primary method for controlling exposure is through robust engineering controls.

Ventilation: Always handle diphenylamine in a well-ventilated area.[2][4] Use of a laboratory

fume hood or local exhaust ventilation is required to keep airborne concentrations below the

recommended exposure limits.[1][12][13]

Enclosure: For procedures with a higher risk of dust or aerosol generation, enclosed

operations should be considered.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling diphenylamine.[2]
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Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).[4] Gloves

should be inspected for integrity before each use and disposed of properly after handling the

chemical.[5]

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.

[13][18] A face shield should be worn in situations with a high risk of splashing or dust

generation.[1]

Skin and Body Protection: A lab coat or a chemical-resistant suit is required to prevent skin

contact.[1][5] All protective clothing should be removed before leaving the work area.[1]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below the

occupational exposure limits, a NIOSH-approved respirator with a particulate filter (P3 for

dust) should be used.[13] Respirator use must be part of a formal respiratory protection

program.[1]

Caption: PPE selection workflow for handling diphenylamine.

Hygiene Practices
Do not eat, drink, or smoke in areas where diphenylamine is handled or stored.[1][4][9]

Wash hands thoroughly with soap and water after handling the chemical, before breaks, and

at the end of the workday.[1][4]

Contaminated work clothing should not be taken home and should be laundered by trained

personnel.[1]

Storage Requirements
Store in a cool, dry, well-ventilated area, away from direct sunlight and sources of ignition.[1]

[11][18]

Keep containers tightly closed to prevent contamination and exposure.[1][11]

Store locked up or in an area accessible only to authorized personnel.[4]
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Incompatibilities: Diphenylamine must be stored separately from strong oxidizing agents

(peroxides, nitrates, etc.), strong acids, hexachloromelamine, and trichloromelamine to

prevent violent reactions.[1][11]

Experimental Protocols: Spill and Emergency
Procedures
Spill Response
Prompt and correct response to a spill is critical to prevent exposure and environmental

contamination.

Evacuation: Immediately evacuate all non-essential personnel from the spill area.[1]

Ventilation: Ensure the area is well-ventilated.

Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[1][16]

Containment: For solid spills, dampen the material with 60-70% ethanol to reduce dust.[16]

Collect the material using a scoop or wet method; avoid dry sweeping which can generate

dust.[1] Place the collected material into a sealed, labeled container for hazardous waste

disposal.[1][11]

Decontamination: After the material is collected, wash the spill area thoroughly with soap and

water.[16]

Waste Disposal: Dispose of contaminated materials and absorbents as hazardous waste in

accordance with local, state, and federal regulations.[1]
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Diphenylamine Spill Occurs

Assess Spill Size
(Minor vs. Major)

Minor Spill Protocol
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Caption: Decision workflow for diphenylamine spill response.
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First Aid Measures
Immediate first aid is crucial in the event of an exposure.[5] Always seek medical attention after

an exposure incident.

Inhalation: Remove the individual to fresh air.[1][6] If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[6][13]

Skin Contact: Immediately remove all contaminated clothing.[1][13] Wash the affected skin

area thoroughly with soap and plenty of water for at least 15 minutes.[1][5]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do.[6] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[11][13] Never give anything

by mouth to an unconscious person.[5] Call a poison control center or physician immediately.

[4][6][13]

Emergency shower and eyewash stations must be readily available in the immediate work

area.[1]

Disposal Considerations
Diphenylamine and its containers must be disposed of as hazardous waste.[5] Do not allow the

chemical to enter drains or waterways.[13] All disposal practices must comply with federal,

state, and local environmental regulations.[1] It is the responsibility of the waste generator to

properly classify and dispose of the material.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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